Cas no 651728-00-6 (1,2-Benzisoxazole, 5-fluoro-3-(1-phenyl-1H-pyrazol-4-yl)-)

• Product Name: 1,2-Benzisoxazole, 5-fluoro-3-(1-phenyl-1H-pyrazol-4-yl)-
• CAS No: 651728-00-6
• MF: C₁₆H₁₀FN₃O
• MW: 279.268506526947
• CID: 404084
• PubChem ID: 22333346
• Update Time: 2025-04-19

1,2-Benzisoxazole, 5-fluoro-3-(1-phenyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole, 5-fluoro-3-(1-phenyl-1H-pyrazol-4-yl)-
• 5-fluoro-3-(1-phenylpyrazol-4-yl)-1,2-benzoxazole
• 651728-00-6
• DTXSID90624895
• 5-fluoro-3-(1-phenyl-1H-pyrazol-4-yl)benzo[d]isoxazole
• 5-Fluoro-3-(1-phenyl-1H-pyrazol-4-yl)-1,2-benzoxazole
• MFCD03789414
• AKOS001779785
• CCG-124273

• Inchi： 1S/C16H10FN3O/c17-12-6-7-15-14(8-12)16(19-21-15)11-9-18-20(10-11)13-4-2-1-3-5-13/h1-10H
• InChI Key： UCWGRRBYLCMQJK-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C1C=NN(C3C=CC=CC=3)C=1)=NO2

Computed Properties

• Exact Mass: 279.0809
• Monoisotopic Mass: 279.08079011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.85